Cas no 937-38-2 (1-chloro-3-phenylpropan-2-one)
1-Chloro-3-phenylpropan-2-one is a chlorinated aromatic ketone with the molecular formula C9H9ClO. This compound is characterized by its reactive α-chloroketone functional group, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure allows for further functionalization via nucleophilic substitution or condensation reactions. The presence of both a phenyl group and a reactive chloroacetone moiety enhances its utility in constructing complex molecular frameworks. It is typically handled under controlled conditions due to its reactivity. The compound is available in high purity, ensuring consistent performance in synthetic applications.
1-chloro-3-phenylpropan-2-one structure
Product Name:1-chloro-3-phenylpropan-2-one
CAS No:937-38-2
MF:C9H9ClO
MW:168.620161771774
MDL:MFCD08444188
CID:815144
PubChem ID:236349
Update Time:2025-06-24
1-chloro-3-phenylpropan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-chloro-3-phenyl-
- 1-CHLORO-3-PHENYLACETONE
- 1-chloro-3-phenylpropan-2-one
- 1-chloro-3-phenyl-2-propanone
- 1-chloro-3-phenyl-propan-2-one
- 3-chloro-1-phenyl-2-propanone
- 3-phenyl-1-chloropropan-2-one
- benzyl chloromethyl ketone
- AKOS000119308
- SCHEMBL1721404
- FT-0657074
- DTXSID10284738
- MFCD08444188
- 1-chloro 3-phenyl propan-2-one
- NIOHSOXYJMSVOA-UHFFFAOYSA-N
- 937-38-2
- EN300-23737
- Z164706024
- 2-Propanone, 1-chloro-3-phenyl-
- NSC38775
- Y10931
- A844694
- BS-13404
- NSC-38775
- DB-008759
- SY171910
-
- MDL: MFCD08444188
- Inchi: 1S/C9H9ClO/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5H,6-7H2
- InChI Key: NIOHSOXYJMSVOA-UHFFFAOYSA-N
- SMILES: ClCC(CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 168.03400
- Monoisotopic Mass: 168.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 1.145
- Melting Point: 72-73 ℃
- Boiling Point: 244.7°Cat760mmHg
- Flash Point: 119.6°C
- Refractive Index: 1.527
- PSA: 17.07000
- LogP: 2.03700
1-chloro-3-phenylpropan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH328-250mg |
1-chloro-3-phenylpropan-2-one |
937-38-2 | 95+% | 250mg |
4127CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WH328-100mg |
1-chloro-3-phenylpropan-2-one |
937-38-2 | 95+% | 100mg |
1690CNY | 2021-05-07 | |
| Ambeed | A407967-50mg |
1-Chloro-3-phenylpropan-2-one |
937-38-2 | 95+% | 50mg |
$111.00 | 2021-07-07 | |
| Ambeed | A407967-100mg |
1-Chloro-3-phenylpropan-2-one |
937-38-2 | 95% | 100mg |
$76.0 | 2025-04-15 | |
| Ambeed | A407967-250mg |
1-Chloro-3-phenylpropan-2-one |
937-38-2 | 95% | 250mg |
$126.0 | 2025-04-15 | |
| Ambeed | A407967-1g |
1-Chloro-3-phenylpropan-2-one |
937-38-2 | 95% | 1g |
$253.0 | 2025-04-15 | |
| TRC | B427558-10mg |
1-chloro-3-phenylpropan-2-one |
937-38-2 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B427558-50mg |
1-chloro-3-phenylpropan-2-one |
937-38-2 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B427558-100mg |
1-chloro-3-phenylpropan-2-one |
937-38-2 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Chemenu | CM460278-50mg |
1-CHLORO-3-PHENYLACETONE |
937-38-2 | 95%+ | 50mg |
$123 | 2022-05-28 |
1-chloro-3-phenylpropan-2-one Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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